2-chloro-N-(4-chlorophenyl)-N'-methyl-4-(methylsulfonyl)benzenecarboximidamide

• IUPAC Name: 2-chloro-N-(4-chlorophenyl)-N'-methyl-4-methylsulfonylbenzenecarboximidamide
• InChI: InChI=1S/C15H14Cl2N2O2S/c1-18-15(19-11-5-3-10(16)4-6-11)13-8-7-12(9-14(13)17)22(2,20)21/h3-9H,1-2H3,(H,18,19)
• InChI Key: MZFLBIHYFBWYPC-UHFFFAOYSA-N
• Canonical SMILES: CN=C(C1=C(C=C(C=C1)S(=O)(=O)C)Cl)NC2=CC=C(C=C2)Cl
• Molecular Formula: C15H14Cl2N2O2S
• Molecular Weight: 357.3 g/mol

Description

The compound “2-chloro-N-(4-chlorophenyl)-N’-methyl-4-(methylsulfonyl)benzenecarboximidamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Environmental and Biological Analysis

• Methylsulfone and methylsulfoxide metabolites of chlorinated compounds, which include structures similar to "2-chloro-N-(4-chlorophenyl)-N'-methyl-4-(methylsulfonyl)benzenecarboximidamide", were detected in environmental samples and human tissues. This indicates their presence and potential impact in ecological and biological systems (Haraguchi, Kuroki, & Masuda, 1989).

Chemical Synthesis and Reactions

• Friedel-Crafts sulfonylation, a chemical reaction involving sulfones similar to the mentioned compound, shows enhanced reactivity and yields in certain conditions, indicating its potential in chemical synthesis (Nara, Harjani, & Salunkhe, 2001).
• The study of the addition of a sulfonamidyl radical to unsaturated aromatic and aliphatic hydrocarbons, which can be related to reactions involving compounds like "2-chloro-N-(4-chlorophenyl)-N'-methyl-4-(methylsulfonyl)benzenecarboximidamide," provides insights into its reactivity and potential applications in organic synthesis (Miura, Ohnishi, Kinoshita, & Kinoshita, 1990).

Applications in Fuel Cells

• Sulfonated poly(ether sulfone)s, sharing structural features with the mentioned compound, have been used in fuel cell applications, indicating the potential use of similar sulfone-based compounds in energy technologies (Matsumoto, Higashihara, & Ueda, 2009).

Crystallographic and Structural Studies

• Crystallographic studies of chloro-substituted sulfonamide derivatives offer insights into the molecular structure and potential applications in medicinal chemistry and materials science (Köktaş Koca et al., 2015).

Medicinal Chemistry and Drug Development

• Arylsulfone derivatives, which include compounds structurally similar to "2-chloro-N-(4-chlorophenyl)-N'-methyl-4-(methylsulfonyl)benzenecarboximidamide," have been explored for their antiviral properties, especially against human betaherpesviruses, highlighting their potential in pharmaceutical research (Naesens et al., 2006).

Analytical Chemistry

• The crystal structure of sulfone derivatives is crucial for understanding their physical and chemical properties, which can be applied in various analytical chemistry applications (Choi, Seo, Son, & Lee, 2010).

Mechanism of Action

Mode of Action

Without specific target information, the mode of action of 2-chloro-N-(4-chlorophenyl)-N’-methyl-4-(methylsulfonyl)benzenecarboximidamide remains unclear. Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects .

Pharmacokinetics

Its bioavailability, metabolism, and excretion patterns remain unknown .

Result of Action

Its impact on cellular processes and functions requires further investigation .